N-[1-(2-Chloropropanoyl)piperidin-4-yl]-5-methyl-1,2-oxazole-3-carboxamide

• IUPAC Name: N-[1-(2-chloropropanoyl)piperidin-4-yl]-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C13H18ClN3O3/c1-8-7-11(16-20-8)12(18)15-10-3-5-17(6-4-10)13(19)9(2)14/h7,9-10H,3-6H2,1-2H3,(H,15,18)
• InChI Key: HHQRVDGKQWKOFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2CCN(CC2)C(=O)C(C)Cl
• Molecular Formula: C13H18ClN3O3
• Molecular Weight: 299.75 g/mol
• CAS No.: 2411265-26-2

Description

The compound is a derivative of piperidine, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Piperidine derivatives can undergo a variety of intra- and intermolecular reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. For example, 1-(2-chloropropanoyl)piperidine has a molecular weight of 175.66 and is a liquid at room temperature.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Piperidine derivatives are utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific structure and properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Future Directions

The future directions in the research and development of piperidine derivatives are promising. They play a significant role in the pharmaceutical industry, and the development of new synthetic methods and applications is an active area of research.